BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Dodecylbenzenesulfonic
Acid, 2,2'-Iminodiethanol Compound

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Einecs 299-589-7

Cat. No.: B15196980

For: Researchers, Scientists, and Chemical Industry Professionals

Abstract

This document provides a comprehensive technical overview of the compound formed by the
reaction of dodecylbenzenesulfonic acid and 2,2'-iminodiethanol, commonly known as
diethanolamine. This compound, a diethanolamine salt of dodecylbenzenesulfonic acid, is a
widely utilized anionic surfactant in various industrial and consumer product formulations. This
guide details its chemical and physical properties, outlines a general synthesis protocol, and
discusses its primary applications. While not a pharmaceutical agent, its physicochemical
properties and formulation characteristics are of significant interest to chemical researchers
and product development professionals.

Chemical Identity and Properties

The compound is an adduct formed from dodecylbenzenesulfonic acid and diethanolamine.[1]
[2] It is classified as an anionic surfactant and is noted for its emulsifying and foaming
properties.[3]

Table 1: Chemical Identifiers and Properties
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Property Value Reference
CAS Number 26545-53-9 [3]
Molecular Formula C22H41NOSS [1][3]
Molecular Weight 431.6 g/mol [31[4]
Diethanolamine
dodecylbenzenesulfonate,
Dodecylbenzenesulfonic acid
Synonyms diethanolamine salt, [11[3114]

Benzenesulfonic acid,
dodecyl-, compd. with 2,2'-

iminodiethanol (1:1)

Physical Description

Can exist as a liquid or a dry

powder.

[3]

Synthesis

The synthesis of dodecylbenzenesulfonic acid, 2,2'-iminodiethanol compound is a

straightforward acid-base neutralization reaction.

Objective: To prepare the diethanolamine salt of dodecylbenzenesulfonic acid.

Materials:

Dodecylbenzenesulfonic acid (DBSA)

Diethanolamine (DEA)

A suitable solvent (e.g., water or a lower alcohol)

Reaction vessel with stirring capability

pH meter or indicator strips

Procedure:
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 In areaction vessel, dissolve a known molar equivalent of dodecylbenzenesulfonic acid in

the chosen solvent under constant agitation.

e Slowly add one molar equivalent of diethanolamine to the DBSA solution. The reaction is
exothermic, and the temperature should be monitored and controlled if necessary.

» Continue stirring the mixture for a period sufficient to ensure complete reaction, typically 1-2
hours.

» Monitor the pH of the reaction mixture. The final pH should be near neutral (pH 7), indicating
the completion of the neutralization reaction.

e The resulting solution contains the dodecylbenzenesulfonic acid, 2,2'-iminodiethanol
compound. Depending on the desired final product concentration and purity, further steps
such as solvent evaporation or purification may be necessary.

This is a generalized protocol. Specific industrial processes may vary in terms of solvent,
temperature, and reactant concentrations.

Mechanism of Formation

The formation of this compound is based on the electrostatic interaction between the sulfonic
acid group of dodecylbenzenesulfonic acid and the amino group of diethanolamine. The proton
from the sulfonic acid is transferred to the nitrogen atom of the diethanolamine, resulting in the

formation of an ammonium sulfonate salt.

Proton
Diethanolamine Acceptance
(NH(CH2CH20H)2)

Diethanolamine
Dodecylbenzenesulfonate
(C12H25-C6H4-SO3- NH2+(CH2CH20H)2)

Click to download full resolution via product page

Caption: Formation of the diethanolamine salt via acid-base reaction.
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Applications

The primary utility of this compound stems from its surfactant properties.

Table 2: Industrial and Commercial Applications

Application Area Function Description Reference
Used in a variety of
) personal care
Foaming Agent,
) ) products such as
Cosmetics Cleansing Agent, [3]
shampoos and soaps
Surfactant ) N
for its ability to create
lather and cleanse.
A component in
household and
industrial cleaners for
Cleaning Products Surfactant, Emulsifier its ability to lower [3]

surface tension and
aid in the removal of

dirt and grease.

Emulsifier, Viscosity
Modifier

Industrial Processes

Utilized in various
manufacturing
processes where the
emulsification of oils
and water is required,
and to adjust the
viscosity of liquid

formulations.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, this compound can cause skin irritation and serious eye damage.[3] Appropriate

personal protective equipment, including gloves and eye protection, should be worn when
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handling this chemical. For detailed safety information, refer to the material safety data sheet
(MSDS) provided by the supplier.

Conclusion

The compound formed from dodecylbenzenesulfonic acid and 2,2'-iminodiethanol is a versatile
and widely used anionic surfactant. Its discovery and development are rooted in the
advancement of industrial chemistry rather than pharmaceutical science. Understanding its
synthesis, properties, and applications is crucial for professionals in the chemical, cosmetic,
and cleaning product industries. While it does not have direct applications in drug development,
its role as a formulation excipient in topical preparations could be an area of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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